
Replicating the published total synthesis of
Jangomolide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Jangomolide

Cat. No.: B1155115 Get Quote

No Published Total Synthesis of Jangomolide
Found
Despite a comprehensive search of the scientific literature, a published total synthesis of the

natural product Jangomolide could not be identified. Therefore, a comparison guide detailing

its synthetic replication cannot be provided at this time.

Jangomolide, a complex limonoid isolated from the plant Flacourtia jangomas, possesses an

intricate polycyclic architecture that presents a formidable challenge for synthetic chemists.

While the isolation and structural elucidation of Jangomolide have been reported, a complete

chemical synthesis from simpler starting materials does not appear to be documented in

publicly available scientific databases and journals.

Limonoids, as a class of highly oxygenated tetranortriterpenoids, are known for their significant

biological activities and have been the subject of intense research in the field of natural product

synthesis. The successful total syntheses of other complex limonoids demonstrate the high

level of interest and the advanced strategies employed by researchers in this area. However, it

appears that Jangomolide has not yet been a published target of such efforts.

For researchers, scientists, and drug development professionals interested in Jangomolide,

the current focus remains on its isolation from natural sources and the exploration of its

biological properties. The absence of a published total synthesis represents an open

opportunity for the synthetic chemistry community to devise a novel route to this complex
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molecule. Such an achievement would not only be a significant scientific milestone but would

also enable the synthesis of analogues for further biological evaluation.

Jangomolide: Structural Information
While a synthetic pathway is not available, the chemical structure of Jangomolide has been

determined.

IUPAC Name: (3aR,4R,5R,6aS,7S,7aS,11aR,11bS)-7-(furan-3-yl)-3a,6a,9,9-tetramethyl-2,8-

dioxo-3,3a,4,5,6,6a,7,7a,8,9-decahydro-2H-benzo[f]oxireno[2',3':5,6]cyclohepta[1,2-b]furan-5-yl

acetate

Chemical Formula: C₂₆H₂₈O₈

This structural information can serve as the foundation for any future endeavors into the total

synthesis of Jangomolide. Researchers may consider exploring synthetic strategies that have

been successful in the synthesis of other structurally related limonoids.

Future Outlook
The total synthesis of Jangomolide remains an unclaimed prize in the field of organic

chemistry. The development of a successful synthetic route would be a significant contribution,

providing access to this natural product for further study and potential therapeutic applications.

The scientific community awaits the day that a research group takes on and conquers this

synthetic challenge.

To cite this document: BenchChem. [Replicating the published total synthesis of
Jangomolide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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